1-Decanol, 1-(decyloxy)-

• CAS No.: 67923-56-2
• Molecular Formula: C20H42O2
• Molecular Weight: 314.5 g/mol
• IUPAC Name: 1-decoxydecan-1-ol
• InChI: InChI=1S/C20H42O2/c1-3-5-7-9-11-13-15-17-19-22-20(21)18-16-14-12-10-8-6-4-2/h20-21H,3-19H2,1-2H3
• InChI Key: AHTIKRKNSPTMBE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCOC(CCCCCCCCC)O

Description

1-Decanol, 1-(decyloxy)- is a chemical compound that belongs to the class of fatty alcohols. It is a straight-chain alcohol with ten carbon atoms and an additional decyloxy group attached to the first carbon atom. This compound is known for its colorless to light yellow viscous liquid form and its aromatic odor. It is insoluble in water but can permeate the skin, making it useful in various applications .

Preparation Methods

1-Decanol, 1-(decyloxy)- can be synthesized through several methods:

Decomposition of Decyl Hydroperoxide: This method involves the decomposition of decyl hydroperoxide to yield 1-decanol, which can then be further reacted to introduce the decyloxy group.

Dehydrogenation of 1-Decene: This process involves the dehydrogenation of 1-decene followed by hydrolysis to produce 1-decanol.

Hydrogenation of Decanoic Acid: Decanoic acid, found in modest quantities in coconut oil and palm kernel oil, can be hydrogenated to produce 1-decanol.

Chemical Reactions Analysis

1-Decanol, 1-(decyloxy)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to produce decanoic acid or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alkanes or other reduced forms.

Substitution: The hydroxyl group in 1-decanol can be substituted with other functional groups, such as halides, using reagents like thionyl chloride or phosphorus tribromide.

Scientific Research Applications

1-Decanol, 1-(decyloxy)- has a wide range of applications in scientific research:

Chemistry: It is used as a solvent and a reagent in various chemical reactions.

Biology: The compound’s ability to permeate the skin has led to its investigation as a penetration enhancer for transdermal drug delivery.

Medicine: It is explored for its potential use in drug formulations and delivery systems.

Industry: 1-Decanol, 1-(decyloxy)- is used in the manufacture of plasticizers, lubricants, surfactants, and solvents.

Mechanism of Action

The mechanism of action of 1-Decanol, 1-(decyloxy)- involves its interaction with cell membranes. Its ability to permeate the skin and other biological membranes is attributed to its fatty alcohol structure, which allows it to integrate into lipid bilayers. This integration can enhance the permeability of the membranes, facilitating the delivery of other molecules .

Comparison with Similar Compounds

1-Decanol, 1-(decyloxy)- can be compared with other similar fatty alcohols:

1-Dodecanol: A 12-carbon fatty alcohol used in detergents and lubricating oils.

1-Octanol: An 8-carbon fatty alcohol used as a solvent and in the manufacture of perfumes and flavorings.

1-Hexadecanol: A 16-carbon fatty alcohol used in cosmetics and as a thickening agent.

1-Decanol, 1-(decyloxy)- is unique due to its specific chain length and the presence of the decyloxy group, which imparts distinct chemical and physical properties.